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Compound of Interest

1,3-Bis(3-
Compound Name: o
cyanopropyl)tetramethyldisiloxane

Cat. No.: B100652

Technical Guide: 1,3-Bis(3-
cyanopropyl)tetramethyldisiloxane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the molecular properties of 1,3-Bis(3-
cyanopropyl)tetramethyldisiloxane, a versatile organosilicon compound. Its unique structure,
combining a flexible siloxane backbone with reactive cyanopropyl groups, makes it a valuable
intermediate in various synthetic applications.

Molecular Properties

The fundamental molecular characteristics of 1,3-Bis(3-cyanopropyl)tetramethyldisiloxane
are summarized below.

Property Value

Molecular Formula C12H24N20sSi2[1][2][3]
Molecular Weight 268.50 g/mol [1][2][4][5][6]
Linear Formula [NC(CH2)3Si(CH3)2]20[2][4][6]
CAS Number 18027-80-0[1][2][4]
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Structural Representation

The structure of 1,3-Bis(3-cyanopropyl)tetramethyldisiloxane consists of a central disiloxane
bond connecting two silicon atoms. Each silicon atom is bonded to two methyl groups and a
cyanopropy! group.
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Caption: Molecular structure of 1,3-Bis(3-cyanopropyl)tetramethyldisiloxane.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of this compound are typically
proprietary to chemical suppliers. However, general methodologies for the characterization of
similar organosilicon compounds involve standard analytical techniques such as:
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure and
confirm the presence of characteristic functional groups.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the vibrational modes of the
chemical bonds, particularly the nitrile (C=N) and siloxane (Si-O-Si) groups.

e Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the
compound and confirm its molecular weight.

It is recommended to consult the certificate of analysis provided by the supplier for lot-specific
data and purity information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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